Cas no 2137991-84-3 (7-amino-2-(propan-2-yl)pyrazolo1,5-apyrimidin-5-ol)

• Product Name: 7-amino-2-(propan-2-yl)pyrazolo1,5-apyrimidin-5-ol
• CAS No: 2137991-84-3
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 6330935
• PubChem ID: 165483822
• Update Time: 2025-07-20

7-amino-2-(propan-2-yl)pyrazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-amino-2-(propan-2-yl)pyrazolo1,5-apyrimidin-5-ol
• 2137991-84-3
• 7-amino-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-5-ol
• EN300-1130005

• Inchi： 1S/C9H12N4O/c1-5(2)6-3-8-11-9(14)4-7(10)13(8)12-6/h3-5H,10H2,1-2H3,(H,11,14)
• InChI Key： GGQIXUBIVZSMRF-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N2C(=CC(C(C)C)=N2)N1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 7-amino-2-(propan-2-yl)pyrazolo1,5-apyrimidin-5-ol

Comprehensive Overview of 7-amino-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 2137991-84-3)

7-amino-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 2137991-84-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of both amino and hydroxyl functional groups in its structure makes it a promising candidate for further chemical modifications and biological evaluations.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and the need for sustainable agrochemicals. Researchers are particularly interested in 7-amino-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-5-ol due to its potential as a building block for kinase inhibitors, which are pivotal in treating various diseases, including cancer and inflammatory disorders. Its CAS No. 2137991-84-3 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases.

The synthesis of 7-amino-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-5-ol typically involves multi-step reactions, starting from readily available precursors. One common approach includes the condensation of 5-aminopyrazole derivatives with β-diketones, followed by cyclization and functional group modifications. The isopropyl group at the 2-position enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. This feature aligns with the growing trend of designing bioactive molecules with optimized drug-like properties.

From an industrial perspective, CAS No. 2137991-84-3 is often discussed in the context of green chemistry and process optimization. Companies are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). As a result, 7-amino-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-5-ol is not only a subject of academic interest but also a model for sustainable chemical manufacturing.

In the realm of drug discovery, this compound's pyrazolo[1,5-a]pyrimidine core is frequently explored for its ability to interact with biological targets. For instance, it has been investigated as a precursor for ATP-competitive inhibitors, which are crucial in modulating enzyme activity. The amino and hydroxyl groups provide handles for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. Such efforts are often highlighted in pharmacology forums and patent literature, reflecting its commercial and therapeutic potential.

Another area of interest is the compound's role in agrochemical innovation. With the rising need for eco-friendly pesticides, researchers are examining 7-amino-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-5-ol as a scaffold for developing crop protection agents. Its structural features may contribute to pest resistance management, a critical challenge in modern agriculture. This application is particularly relevant given the increasing searches for sustainable farming solutions and biodegradable chemicals in search engines and AI-driven databases.

Analytical characterization of CAS No. 2137991-84-3 involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and quality control in industrial settings. The compound's stability under various conditions is also a topic of research, particularly for formulation scientists working on drug delivery systems.

In summary, 7-amino-2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 2137991-84-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural versatility, combined with the growing emphasis on sustainability and innovation, positions it as a valuable entity in contemporary chemical research. As interest in heterocyclic chemistry continues to rise, this compound is likely to remain a focal point for both academic and industrial investigations.